Cas no 57403-01-7 (Cyclopentaneheptanoic acid, 2-formyl-5-hydroxy-, ethyl ester)

• Product name: Cyclopentaneheptanoic acid, 2-formyl-5-hydroxy-, ethyl ester
• CAS No: 57403-01-7
• MF: C₁₅H₂₆O₄
• MW: 270.36454
• CID: 345479
• PubChem ID: 71444148

Cyclopentaneheptanoic acid, 2-formyl-5-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneheptanoic acid, 2-formyl-5-hydroxy-, ethyl ester
• ethyl 7-(2-formyl-5-hydroxycyclopentyl)heptanoate
• 57403-01-7
• DTXSID20852947

• Inchi： InChI=1S/C15H26O4/c1-2-19-15(18)8-6-4-3-5-7-13-12(11-16)9-10-14(13)17/h11-14,17H,2-10H2,1H3
• InChI Key： TXOXZXKVKGPBRT-UHFFFAOYSA-N
• SMILES： C(C1CCC(O)C1CCCCCCC(OCC)=O)=O

Computed Properties

• Exact Mass: 270.18318
• Monoisotopic Mass: 270.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6